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molecular formula C15H20O4 B1293628 Diethyl 2-phenylethylmalonate CAS No. 6628-68-8

Diethyl 2-phenylethylmalonate

Cat. No. B1293628
CAS RN: 6628-68-8
M. Wt: 264.32 g/mol
InChI Key: LMFLGETWXFOVMQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06048852

Procedure details

A solution of diethyl malonate (6.07 ml, 40 mmol) in dimethyl formamide (60 ml) at 0° C. was treated portionwise with sodium hydride (1.6 g, 40 mmol, 60% dispersion in oil) and stirred for 0.25 h. 2-Phenylethyl bromide (5.48 ml, 40 mmol) in dimethylformarnmide (30 ml) was added dropwise. The mixture was warmed to room temperature and stirred for 1 h. The mixture was diluted with diethyl ether (300 ml), washed with water (4×200 ml), saturated brine (100 ml), dried (MgSO4) and evaporated. Flash chromatography on silica, eluting with 1% ethyl acetate in hexane, gave the title compound as a colourless oil (7.55 g, 71%); νmax (CH2Cl2), 1726 cm-1 ;
Name
diethyl malonate
Quantity
6.07 mL
Type
reactant
Reaction Step One
Name
sodium hydride
Quantity
1.6 g
Type
reactant
Reaction Step One
Name
dimethyl formamide
Quantity
60 mL
Type
solvent
Reaction Step One
Name
2-Phenylethyl bromide
Quantity
5.48 mL
Type
reactant
Reaction Step Two
Name
diethyl ether
Quantity
300 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
71%

Identifiers

REACTION_CXSMILES
[C:1]([O:9][CH2:10][CH3:11])(=[O:8])[CH2:2][C:3]([O:5][CH2:6][CH3:7])=[O:4].[H-].[Na+].[C:14]1([CH2:20][CH2:21]Br)[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1>CN(C)C=O.C(OCC)C>[C:14]1([CH2:20][CH2:21][CH:2]([C:3]([O:5][CH2:6][CH3:7])=[O:4])[C:1]([O:9][CH2:10][CH3:11])=[O:8])[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:1.2|

Inputs

Step One
Name
diethyl malonate
Quantity
6.07 mL
Type
reactant
Smiles
C(CC(=O)OCC)(=O)OCC
Name
sodium hydride
Quantity
1.6 g
Type
reactant
Smiles
[H-].[Na+]
Name
dimethyl formamide
Quantity
60 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
2-Phenylethyl bromide
Quantity
5.48 mL
Type
reactant
Smiles
C1(=CC=CC=C1)CCBr
Step Three
Name
diethyl ether
Quantity
300 mL
Type
solvent
Smiles
C(C)OCC

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred for 0.25 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
stirred for 1 h
Duration
1 h
WASH
Type
WASH
Details
washed with water (4×200 ml), saturated brine (100 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CUSTOM
Type
CUSTOM
Details
evaporated
WASH
Type
WASH
Details
Flash chromatography on silica, eluting with 1% ethyl acetate in hexane

Outcomes

Product
Details
Reaction Time
 0.25 h
Name
title compound
Type
product
Smiles
C1(=CC=CC=C1)CCC(C(=O)OCC)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 7.55 g
YIELD: PERCENTYIELD 71%
YIELD: CALCULATEDPERCENTYIELD 71.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.